Thymopoietin, cys (28-39)-

Description

Thymopoietin 28-39, particularly its synthetic form Cys-thymopoietin 28-39, corresponds to an antigenic, hydrophilic region of the thymopoietin protein . This specific region contains the pentapeptide active site, thymopoietin 32-36 (Arg-Lys-Asp-Val-Tyr), which is crucial for its biological activity . Research indicates that antibodies can be generated against thymopoietin by implanting paper disks derivatized with a synthetic peptide corresponding to Cys-thymopoietin 28-39 into mice . This method proved effective in producing antibodies that react with both the synthetic peptide and native thymopoietin, unlike conventional immunization methods using the peptide alone or complexed with thyroglobulin .

The murine antiserum generated by immunization with synthetic Cys-thymopoietin28-39 has been used to identify thymopoietin-containing cells immunohistochemically in the thymus . Studies using this antiserum have shown reactivity restricted to cortical and medullary epithelial cells of bovine and human thymus . Thymopoietin is synthesized by non-lymphoid, epithelial cells .

• CAS No.: 106939-01-9
• Product Name: Thymopoietin, cys (28-39)-
• Molecular Formula: C64H104N18O22S
• Molecular Weight: 1509.7 g/mol
• IUPAC Name: (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-5-amino-2-[[(2S)-2-[[2-[[(2S)-2-[[(2R)-2-amino-3-sulfanylpropanoyl]amino]propanoyl]amino]acetyl]amino]-4-carboxybutanoyl]amino]-5-oxopentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]hexanoyl]amino]-3-carboxypropanoyl]amino]-3-methylbutanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylbutanoyl]amino]-4-carboxybutanoyl]amino]-4-methylpentanoic acid
• Standard InChI: InChI=1S/C64H104N18O22S/c1-30(2)25-44(63(103)104)80-58(98)41(19-22-48(88)89)77-61(101)50(31(3)4)81-59(99)42(26-34-13-15-35(83)16-14-34)79-62(102)51(32(5)6)82-60(100)43(27-49(90)91)78-55(95)37(11-8-9-23-65)74-54(94)38(12-10-24-70-64(68)69)75-57(97)40(17-20-45(67)84)76-56(96)39(18-21-47(86)87)73-46(85)28-71-52(92)33(7)72-53(93)36(66)29-105/h13-16,30-33,36-44,50-51,83,105H,8-12,17-29,65-66H2,1-7H3,(H2,67,84)(H,71,92)(H,72,93)(H,73,85)(H,74,94)(H,75,97)(H,76,96)(H,77,101)(H,78,95)(H,79,102)(H,80,98)(H,81,99)(H,82,100)(H,86,87)(H,88,89)(H,90,91)(H,103,104)(H4,68,69,70)/t33-,36-,37-,38-,39-,40-,41-,42-,43-,44-,50-,51-/m0/s1
• Standard InChIKey: MMZDOXPJLRJKSE-DBAKCZCVSA-N
• SMILES: CC(C)CC(C(=O)O)NC(=O)C(CCC(=O)O)NC(=O)C(C(C)C)NC(=O)C(CC1=CC=C(C=C1)O)NC(=O)C(C(C)C)NC(=O)C(CC(=O)O)NC(=O)C(CCCCN)NC(=O)C(CCCN=C(N)N)NC(=O)C(CCC(=O)N)NC(=O)C(CCC(=O)O)NC(=O)CNC(=O)C(C)NC(=O)C(CS)N
• Canonical SMILES: CC(C)CC(C(=O)O)NC(=O)C(CCC(=O)O)NC(=O)C(C(C)C)NC(=O)C(CC1=CC=C(C=C1)O)NC(=O)C(C(C)C)NC(=O)C(CC(=O)O)NC(=O)C(CCCCN)NC(=O)C(CCCN=C(N)N)NC(=O)C(CCC(=O)N)NC(=O)C(CCC(=O)O)NC(=O)CNC(=O)C(C)NC(=O)C(CS)N
• Synonyms: Cys-thymopoietin (28-39); Cys-TP (28-39); cysteinyl-thymopoietin (28-39); thymopoietin, Cys (28-39)-
• PubChem Compound: 25092385
• Last Modified: Jul 17 2023